Cas no 154286-35-8 (Phenoxy, 3-(dimethylamino)-)

• Product Name: Phenoxy, 3-(dimethylamino)-
• CAS No: 154286-35-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 1328451
• PubChem ID: 7421
• Update Time: 2025-04-20

Phenoxy, 3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Phenoxy, 3-(dimethylamino)-
• 5-Dimethylaminophenol
• EN300-37133
• m-(Dimethylamino)phenol
• STR05296
• phenol, 3-dimethylamino-
• CCRIS 4625
• m-Dimethylaminophenol
• UNII-X6Q73Z0ZIJ
• M-(N,N-DIMETHYLAMINO)PHENOL
• NCGC00091293-02
• NS00001143
• A845954
• DTXSID0025101
• NSC 62017
• MLS002152881
• CHEMBL225257
• NEOSTIGMINE METILSULFATE IMPURITY B [EP IMPURITY]
• NCGC00091293-01
• N,N-Dimethyl-m-aminophenol
• NCGC00259476-01
• 3--N,N-dimethylaminophenol
• 3-(N,N-dimethylamino)phenol
• NSC-62017
• BIDD:GT0857
• MFCD00002264
• NCGC00257012-01
• SY003817
• 3-n,n-dimethylamino phenol
• NSC62017
• DB-057757
• HMS3039G13
• 99-07-0
• 3-(Dimethylamlno)phenol
• N,N-Dimethyl-3-aminophenol
• Phenol, 3-(dimethylamino)-
• (3-Hydroxyphenyl)dimethylamine
• 3-N,N-Dimethylaminophenol
• 3-DIMETHYLAMINOPHENOL
• SCHEMBL43373
• DIMETHYLAMINO) PHENOL, 3-(
• 154286-35-8
• CAS-99-07-0
• DS-015483
• 3-Hydroxy-N,N-dimethylaniline
• 3-Dimethylamino-phenol
• Tox21_303187
• AKOS009157303
• n,n-dimethyl-m-hydroxyaniline
• SMR001224494
• 3-Hydroxyphenyl)dimethylamine
• NEOSTIGMINE BROMIDE IMPURITYB [EP IMPURITY]
• F8889-7848
• STL280464
• Tox21_201927
• 3-(Dimethylamino)phenol, 97%
• CS-W003974
• EDROPHONIUM CHLORIDE IMPURITY A [EP IMPURITY]
• Phenol, m-(dimethylamino)-
• X6Q73Z0ZIJ
• InChI=1/C8H11NO/c1-9(2)7-4-3-5-8(10)6-7/h3-6,10H,1-2H
• D0657
• W-100053
• PS-3717
• EINECS 202-727-0
• 3-(Dimethylamino)phenol
• DTXCID105101

• Inchi： 1S/C8H11NO/c1-9(2)7-4-3-5-8(10)6-7/h3-6,10H,1-2H3
• InChI Key： MESJRHHDBDCQTH-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų